Phenyl sulfoxides
Phenyl sulfoxides are a class of organic compounds characterized by the presence of a sulfur atom bonded to an aryl ring, specifically through an oxygen bridge. These compounds exhibit diverse structural and physical properties depending on the substituents attached to both the phenyl group and the sulfur moiety. They find applications in various fields including pharmaceuticals, agrochemicals, and synthetic intermediates due to their unique reactivity. In drug design, phenyl sulfoxides can serve as functional groups for modifying the pharmacological properties of compounds by altering their solubility or interaction with biological targets. Additionally, they are valuable in organic synthesis, providing a versatile platform for constructing complex molecular structures through various coupling reactions and derivatization steps.

Structure | Chemical Name | CAS | MF |
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1-Methyl-4-(R)-methylsulfinylbenzene | 1519-39-7 | C8H10OS |
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Fenamiphos Sulfoxide | 31972-43-7 | C13H22NO4PS |
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1-Chloro-4-(methylsulfinyl)benzene | 934-73-6 | C7H7ClOS |
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(1-Fluoroethenyl)sulfinylbenzene | 515863-85-1 | C8H7OFS |
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(R)-Phenyl-P-tolylsulfoxide | 16491-20-6 | C13H12OS |
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1-Bromo-3-(propane-2-sulfinyl)benzene | 1345471-26-2 | C9H11BrOS |
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Diphenyl sulfoxide | 945-51-7 | C12H10OS |
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Ethyl 4-(4-chlorophenyl)sulfinyl-3-oxobutanoate | 337923-05-4 | |
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3-2-(4,6-Diamino-2-pyrimidinyl)thioacetylaminobenzoic Acid | 511279-97-3 | C13H13N5O3S |
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4,4'-Dimethoxydiphenylsulfoxide | 1774-36-3 | C14H14O3S |
Related Literature
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Hongda Zhu React. Chem. Eng., 2019,4, 862-883
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Zhihua Zhou,Yuping Gao,Yin Wu,Haojin Li,Qian Wang,Kangkang Zhou,Kaihu Xian,Yu Chen,Wenchao Zhao,Fei Zhang,Hang Yin,Yongsheng Liu,Kui Zhao Energy Environ. Sci., 2023,16, 4474-4485
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5. Reports
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In Tak Jeon,Moon Kyu Cho,Jin Woo Cho,Boo Hyun An,Jun Hua Wu,Rosemarie Kringel,Daniel S. Choi,Young Keun Kim J. Mater. Chem., 2011,21, 12089-12095
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Arun Roy,Meenal Gupta,S. Radhika,B. K. Sadashiva,R. Pratibha Soft Matter, 2012,8, 7207-7214
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Peter M. Wilson,Gilbert N. Mbah,Thomas G. Smith J. Mater. Chem. C, 2014,2, 1879-1886
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10. Contents list
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